Cas no 105404-89-5 (2,7-Dibromo-3,6-dimethoxynaphthalene)

2,7-Dibromo-3,6-dimethoxynaphthalene structure
105404-89-5 structure
Product Name:2,7-Dibromo-3,6-dimethoxynaphthalene
CAS No:105404-89-5
MF:C12H10Br2O2
MW:346.014602184296
CID:137604
PubChem ID:640259
Update Time:2025-04-19

2,7-Dibromo-3,6-dimethoxynaphthalene Chemical and Physical Properties

Names and Identifiers

    • 2,7-Dibromo-3,6-dimethoxynaphthalene
    • Naphthalene,2,7-dibromo-3,6-dimethoxy-
    • AMY17038
    • AKOS015835934
    • SCHEMBL17913390
    • InChI=1/C12H10Br2O2/c1-15-11-5-8-6-12(16-2)10(14)4-7(8)3-9(11)13/h3-6H,1-2H
    • A801232
    • naphthalene, 2,7-dibromo-3,6-dimethoxy-
    • DTXSID00348712
    • CS-0329741
    • DS-7618
    • 2,7-Dibromo-3,6-dimethoxy-naphthalene
    • FT-0656274
    • D84349
    • J-001415
    • 105404-89-5
    • MDL: MFCD01851104
    • Inchi: 1S/C12H10Br2O2/c1-15-11-5-8-6-12(16-2)10(14)4-7(8)3-9(11)13/h3-6H,1-2H3
    • InChI Key: IXKYNFRCDWZQOX-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2=CC(=C(C=C2C=1)Br)OC)OC

Computed Properties

  • Exact Mass: 343.90500
  • Monoisotopic Mass: 343.90475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 403.1±40.0 °C at 760 mmHg
  • Flash Point: 166.2±25.8 °C
  • PSA: 18.46000
  • LogP: 4.38200
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,7-Dibromo-3,6-dimethoxynaphthalene Security Information

2,7-Dibromo-3,6-dimethoxynaphthalene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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2,7-Dibromo-3,6-dimethoxynaphthalene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  19 h, rt
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  rt
Reference
2,5-Diaryl 6-hydroxyphenalenones for Single-Molecule Junctions
Vogel, David ; Ornago, Luca ; Wegeberg, Christina ; Prescimone, Alessandro ; van, Herreder Zant ; et al, Organic Materials, 2022, 4(3), 102-126

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide ;  overnight, rt
Reference
Intramolecular cascade hydroarylation/cycloisomerization strategy for the synthesis of polycyclic aromatic and heteroaromatic systems
Storch, Jan; Bernard, Martin; Sykora, Jan; Karban, Jindrich; Cermak, Jan, European Journal of Organic Chemistry, 2013, 2013(2), 260-263

2,7-Dibromo-3,6-dimethoxynaphthalene Raw materials

2,7-Dibromo-3,6-dimethoxynaphthalene Preparation Products

2,7-Dibromo-3,6-dimethoxynaphthalene Related Literature

  • 1. Naturally-occurring compounds related to phenalenone. Part II. The synthesis of haemocorin aglycone
    B. Laundon,G. A. Morrison J. Chem. Soc. C 1971 1694
  • 2. 453. Stereochemical aspects of aromatic substitution. Part I. peri-Derivatives of naphthalene
    F. Bell,J. A. Gibson,R. D. Wilson J. Chem. Soc. 1956 2335
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